Cas no 4343-72-0 (1H-1,2,3-Triazole-5-carboxylic acid)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid
• CAS No: 4343-72-0
• MF: C₃H₃N₃O₂
• MW: 113.07
• CID: 5140780
• PubChem ID: 140120
• Update Time: 2026-03-03

1H-1,2,3-Triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 573714-78-0
• DTXSID80168192
• KSC-20-056
• BS-3740
• NSC77700
• EN300-31998
• 16681-70-2
• SCHEMBL52479
• 2H-triazole-4-carboxylic acid
• 3H-[1,2,3]Triazole-4-carboxylic acid
• triazole carboxylic acid
• AB01780
• AKOS015957579
• KUC106910N
• 5-Carboxy-1,2,3-triazole
• 1H-1,2,3-Triazole-5-carboxylic acid
• F2196-0070
• 1H-1,2,3-triazole-4-carboxylic acid
• 2H-1,2,3-triazole-4-carboxylic acid
• 1,2,3-triazole-4-carboxylic
• 1,2,3-triazole-4-carboxylic acid
• MFCD00196046
• 4343-72-0
• Triazole, TRZ10
• SY023455
• MFCD18447688
• 1H-1,2,3-Triazole-4-carboxylic acid, AldrichCPR
• triazole-5-carboxylic acid
• CS-W009031
• 4-Carboxy-1,2,3-triazole
• AKOS008965817
• DB-025527
• 1H-1,2,3-Triazole-5-carboxylic acid, AldrichCPR
• 1H-[1,2,3]triazole-4-carboxylic acid
• AKOS000525776
• 1H-[1 pound not2 pound not3]Triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-5-carboxylic acid #
• DB-347069
• NSC 77700
• Z1814381620
• J-504636
• BDBM23258
• NSC-77700
• 3H-1,2,3-triazole-4-carboxylic acid
• O10789
• F8888-1078

• Inchi： 1S/C3H3N3O2/c7-3(8)2-1-4-6-5-2/h1H,(H,7,8)(H,4,5,6)
• InChI Key： GTODOEDLCNTSLG-UHFFFAOYSA-N
• SMILES： C1(=CN=NN1)C(O)=O

Computed Properties

• Exact Mass: 113.022526347g/mol
• Monoisotopic Mass: 113.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų